Cas no 1850819-46-3 (Hexane, 1-bromo-2,2,3,5-tetramethyl-)

Hexane, 1-bromo-2,2,3,5-tetramethyl-, is a halogenated hydrocarbon with a branched alkyl structure, offering distinct reactivity and solubility properties. The presence of a bromine atom at the primary position enhances its utility as an alkylating agent in organic synthesis, while the tetramethyl substitution pattern contributes to steric hindrance, influencing selectivity in reactions. Its hydrophobic nature makes it suitable for non-polar solvent applications. The compound's stability and defined structure ensure consistent performance in specialized chemical processes, such as intermediates in pharmaceuticals or agrochemicals. Careful handling is advised due to its potential reactivity and volatility.
Hexane, 1-bromo-2,2,3,5-tetramethyl- structure
1850819-46-3 structure
Product Name:Hexane, 1-bromo-2,2,3,5-tetramethyl-
CAS No:1850819-46-3
MF:C10H21Br
MW:221.17774271965
CID:5285229
Update Time:2025-10-30

Hexane, 1-bromo-2,2,3,5-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • Hexane, 1-bromo-2,2,3,5-tetramethyl-
    • Inchi: 1S/C10H21Br/c1-8(2)6-9(3)10(4,5)7-11/h8-9H,6-7H2,1-5H3
    • InChI Key: AWLCWPZXMOPCDS-UHFFFAOYSA-N
    • SMILES: C(Br)C(C)(C)C(C)CC(C)C

Hexane, 1-bromo-2,2,3,5-tetramethyl- Pricemore >>

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Additional information on Hexane, 1-bromo-2,2,3,5-tetramethyl-

Comprehensive Overview of Hexane, 1-bromo-2,2,3,5-tetramethyl- (CAS No. 1850819-46-3)

Hexane, 1-bromo-2,2,3,5-tetramethyl- (CAS No. 1850819-46-3) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and material science. This brominated derivative of hexane is characterized by its unique molecular structure, which includes a bromine atom at the 1-position and four methyl groups at the 2, 2, 3, and 5 positions. The compound's distinct properties make it a valuable intermediate in the synthesis of complex organic molecules, particularly in pharmaceutical and agrochemical research.

The growing interest in 1-bromo-2,2,3,5-tetramethylhexane is driven by its versatility in chemical reactions. Researchers are increasingly exploring its potential as a building block for advanced materials, such as liquid crystals and polymers. Its ability to participate in cross-coupling reactions, such as Suzuki and Heck reactions, has made it a focal point in modern organic synthesis. Additionally, the compound's stability under various conditions makes it a reliable choice for industrial applications.

One of the most frequently asked questions about Hexane, 1-bromo-2,2,3,5-tetramethyl- revolves around its solubility and reactivity. Studies have shown that this compound exhibits moderate solubility in common organic solvents like ethanol, acetone, and dichloromethane. Its reactivity with nucleophiles and electrophiles has been extensively documented, making it a subject of interest for chemists seeking to develop novel synthetic pathways. The compound's CAS No. 1850819-46-3 is often used as a reference in academic publications and patent applications.

In the context of sustainability, 1-bromo-2,2,3,5-tetramethylhexane has been examined for its environmental impact. Recent advancements in green chemistry have prompted researchers to explore eco-friendly alternatives to traditional brominated compounds. However, the unique structural features of this molecule continue to make it indispensable in certain applications. For instance, its role in the synthesis of bioactive compounds has been highlighted in several studies, particularly in the development of new therapeutic agents.

The demand for Hexane, 1-bromo-2,2,3,5-tetramethyl- is also influenced by its applications in the electronics industry. Its potential use as a precursor for organic semiconductors has been a topic of discussion among material scientists. The compound's ability to form stable thin films and its compatibility with other organic materials make it a promising candidate for next-generation electronic devices. This aligns with the current trend of miniaturization and energy efficiency in the tech sector.

Another area of interest is the compound's role in catalysis. Recent studies have demonstrated that 1-bromo-2,2,3,5-tetramethylhexane can act as a ligand or co-catalyst in certain metal-catalyzed reactions. This has opened new avenues for research in homogeneous catalysis, where the compound's steric and electronic properties can be leveraged to enhance reaction efficiency. Such findings have been widely discussed in scientific forums and have contributed to the compound's growing reputation in the chemical community.

From a regulatory perspective, Hexane, 1-bromo-2,2,3,5-tetramethyl- is subject to standard safety protocols, given its classification as an organic bromine compound. Proper handling and storage are essential to ensure its safe use in laboratory and industrial settings. Material Safety Data Sheets (MSDS) provide detailed guidelines on its handling, including recommendations for personal protective equipment (PPE) and ventilation requirements.

In summary, Hexane, 1-bromo-2,2,3,5-tetramethyl- (CAS No. 1850819-46-3) is a multifaceted compound with broad applications in chemistry and materials science. Its unique structural attributes, combined with its reactivity and stability, make it a valuable asset in both academic and industrial research. As the scientific community continues to explore its potential, this compound is likely to remain a topic of interest for years to come.

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